Cas no 32841-83-1 (1,1'-Ferrocenediboronic acid)

• Product Name: 1,1'-Ferrocenediboronic acid
• CAS No: 32841-83-1
• MF: C₁₀H₁₂B₂FeO₄
• MW: 273.666884422302
• MDL: MFCD00799542
• CID: 321653
• PubChem ID: 87560334
• Update Time: 2025-06-13

1,1'-Ferrocenediboronic acid Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1,1'-diborono-
• 1,1'-Ferrocenediboronic Acid (contains varying amounts of Anhydride)
• cyclopenta-1,3-dien-1-ylboronic acid,iron(2+)
• 1,1'-Ferrocenediboronic acid
• 1,1'-FERROCENEDIBORONIC ACID, 97
• F0664
• -FERROCENEDIBORONIC ACID, 97
• 1,1'-FERROCENEDIBORONIC ACID, 97%
• 1,1'-FERROCENEDIBORONIC
• 1,1'-FerrocenediboronicAcid(containsvaryingamountsofAnhydride)>cyclopenta-1,3-dien-1-ylboronicacid,iron(2+)
• 1,1'-FERROCENEDIBORONIC ACID, 97 ISO 9001：2015 REACH

• MDL： MFCD00799542
• Inchi： 1S/2C5H6BO2.Fe/c2*7-6(8)5-3-1-2-4-5;/h2*1-4,7-8H;
• InChI Key： LCJUYSVSRMEAIV-UHFFFAOYSA-N
• SMILES： [C]1([CH][CH][CH][CH]1)B(O)O.[C]1([CH][CH][CH][CH]1)B(O)O.[Fe] |^1:0,1,2,3,4,8,9,10,11,12|

Computed Properties

• Exact Mass: 274.02700
• Monoisotopic Mass: 262.121846
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 31.2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 191 °C (dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 80.92000
• LogP: -0.92810
• Solubility: Not determined
• Vapor Pressure: No data available

1,1'-Ferrocenediboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,1'-Ferrocenediboronic acid

1,1'-Ferrocenediboronic Acid (CAS No. 32841-83-1): A Versatile Compound in Modern Chemistry

1,1'-Ferrocenediboronic acid (CAS No. 32841-83-1) is a unique and versatile compound that has gained significant attention in the field of modern chemistry and materials science. This compound, also known as ferrocene-1,1'-diylbis(boronic acid), is characterized by its distinctive structure, which combines the robust and stable ferrocene core with two boronic acid groups. This combination endows the molecule with a wide range of chemical properties and potential applications, making it a valuable reagent in various research and industrial settings.

The ferrocene moiety, a well-known organometallic compound, consists of an iron atom sandwiched between two cyclopentadienyl rings. This structure provides exceptional stability and redox activity, making ferrocene derivatives highly useful in catalysis, electrochemistry, and materials science. The addition of boronic acid groups to the ferrocene core introduces additional reactivity and functionalization possibilities, expanding the compound's utility in synthetic chemistry and biological applications.

1,1'-Ferrocenediboronic acid has been extensively studied for its role in Suzuki-Miyaura cross-coupling reactions, a fundamental technique in organic synthesis. These reactions are widely used to form carbon-carbon bonds by coupling boronic acids with aryl or vinyl halides in the presence of a palladium catalyst. The presence of the ferrocene core in 1,1'-ferrocenediboronic acid not only enhances the reactivity of the boronic acid groups but also imparts unique electronic and steric properties that can influence the outcome of these coupling reactions.

In recent years, 1,1'-ferrocenediboronic acid has found applications beyond traditional organic synthesis. For instance, researchers have explored its use in the development of novel materials for energy storage and conversion. The redox-active nature of the ferrocene unit makes it an attractive candidate for use in redox flow batteries and other electrochemical devices. Additionally, the boronic acid groups can be functionalized to create materials with specific binding properties, such as boronate esters for glucose sensing.

The versatility of 1,1'-ferrocenediboronic acid extends to its potential in biomedical applications. The compound's ability to undergo controlled chemical transformations makes it a promising candidate for drug delivery systems and targeted therapies. For example, researchers have investigated the use of ferrocene-based compounds as prodrugs that can be activated under specific conditions within the body. The boronic acid groups can also be modified to enhance solubility or target specific biological pathways.

In the realm of materials science, 1,1'-ferrocenediboronic acid has been used to synthesize functional polymers with unique properties. These polymers can be designed to exhibit stimuli-responsive behavior, such as changes in mechanical properties or optical properties in response to external stimuli like pH or temperature. Such materials have potential applications in smart textiles, sensors, and adaptive coatings.

The synthesis of 1,1'-ferrocenediboronic acid typically involves a multi-step process that begins with the preparation of ferrocenylboronic acid followed by coupling reactions to introduce the second boronic acid group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 1,1'-ferrocenediboronic acid (CAS No. 32841-83-1) is a multifaceted compound with a wide range of applications in modern chemistry and materials science. Its unique combination of a stable ferrocene core and reactive boronic acid groups makes it an invaluable reagent for synthetic chemists and materials scientists alike. As research continues to uncover new properties and applications of this compound, its importance is likely to grow even further.